Cas no 1329795-88-1 (D,L-N,N-Didesmethyl-N-(4-methoxyphenethyl) Venlafaxine)

• Product Name: D,L-N,N-Didesmethyl-N-(4-methoxyphenethyl) Venlafaxine
• CAS No: 1329795-88-1
• MF: C₂₄H₃₃NO₃
• MW: 383.523727178574
• MDL: MFCD24386558
• CID: 1064212
• PubChem ID: 71316032
• Update Time: 2025-07-15

D,L-N,N-Didesmethyl-N-(4-methoxyphenethyl) Venlafaxine Chemical and Physical Properties

Names and Identifiers

• D,L-N,N-Didesmethyl-N-(4-methoxyphenethyl) Venlafaxine
• 1-[1-(4-methoxyphenyl)-2-[2-(4-methoxyphenyl)ethylamino]ethyl]cyclohexan-1-ol
• Venlafaxine hydrochloride impurity H [EP]
• Venlafaxine Hydrochloride Imp. H (EP); Venlafaxine Imp. H (EP); 1-[(1RS)-1-(4-Methoxyphenyl)-2-[[2-(4-methoxyphenyl)ethyl]amino]ethyl]cyclohexanol; Venlafaxine Hydrochloride Impurity H; Venlafaxine Impurity H; D,L-N,N-Didesmethyl-N-(4-methoxyphenethyl) Venlafaxine
• CS-0245050
• N-(2-(4-Methoxyphenyl)ethyl) didesmethylvenlafaxine
• Cyclohexanol, 1-(1-(4-methoxyphenyl)-2-((2-(4-methoxyphenyl)ethyl)amino)ethyl)-
• EN300-298603
• 1-[1-(4-METHOXYPHENYL)-2-{[2-(4-METHOXYPHENYL)ETHYL]AMINO}ETHYL]CYCLOHEXAN-1-OL
• VY5HCS64F8
• 1329795-88-1
• 1-[(1RS)-1-(4-Methoxyphenyl)-2-[[2-(4-methoxyphenyl)ethyl]amino]ethyl]cyclohexanol
• UNII-VY5HCS64F8
• Q27292089
• VENLAFAXINE HYDROCHLORIDE IMPURITY H [EP IMPURITY]
• 1-((1RS)-1-(4-Methoxyphenyl)-2-((2-(4-methoxyphenyl)ethyl)amino)ethyl)cyclohexanol

• MDL： MFCD24386558
• Inchi： 1S/C24H33NO3/c1-27-21-10-6-19(7-11-21)14-17-25-18-23(24(26)15-4-3-5-16-24)20-8-12-22(28-2)13-9-20/h6-13,23,25-26H,3-5,14-18H2,1-2H3
• InChI Key： LZUSDEPYNTZFJD-UHFFFAOYSA-N
• SMILES： OC1(CCCCC1)C(C1C=CC(=CC=1)OC)CNCCC1C=CC(=CC=1)OC

Computed Properties

• Exact Mass: 383.24600
• Monoisotopic Mass: 383.24604391g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 28
• Rotatable Bond Count: 9
• Complexity: 422
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.9
• Topological Polar Surface Area: 50.7Ų

Experimental Properties

• PSA: 50.72000
• LogP: 4.70580

Additional information on D,L-N,N-Didesmethyl-N-(4-methoxyphenethyl) Venlafaxine

Professional Introduction to Compound with CAS No. 1329795-88-1 and Product Name: D,L-N,N-Didesmethyl-N-(4-methoxyphenethyl) Venlafaxine

The compound with the CAS number 1329795-88-1 and the product name D,L-N,N-Didesmethyl-N-(4-methoxyphenethyl) Venlafaxine represents a significant advancement in the field of pharmaceutical chemistry and psychopharmacology. This compound is a derivative of venlafaxine, a well-known selective serotonin and norepinephrine reuptake inhibitor (SNRI) widely used for the treatment of depression, anxiety disorders, and other mental health conditions. The structure of D,L-N,N-Didesmethyl-N-(4-methoxyphenethyl) Venlafaxine includes a key moiety, the 4-methoxyphenethyl group, which contributes to its unique pharmacological properties.

In recent years, there has been growing interest in the development of novel psychoactive agents that can modulate neurotransmitter systems more selectively and with fewer side effects. The D,L-N,N-Didesmethyl-N-(4-methoxyphenethyl) Venlafaxine derivative has been extensively studied for its potential therapeutic applications. Its chemical structure suggests that it may have a different pharmacokinetic profile compared to its parent compound, venlafaxine, which could lead to improved efficacy or reduced adverse effects.

One of the most intriguing aspects of this compound is its interaction with neurotransmitter transporters. Research has shown that the 4-methoxyphenethyl group can influence the affinity and selectivity of serotonin and norepinephrine reuptake inhibition. This has led to investigations into whether this derivative can provide a more targeted approach to treating mood disorders without affecting other neurotransmitter systems as significantly as venlafaxine does.

The synthesis of D,L-N,N-Didesmethyl-N-(4-methoxyphenethyl) Venlafaxine involves complex organic transformations that require precise control over reaction conditions. The introduction of the N,N-didesmethyl group alters the electronic properties of the molecule, potentially affecting its binding affinity to target receptors. This modification has been explored as a strategy to fine-tune the pharmacological activity of the compound, making it a subject of considerable interest in medicinal chemistry.

Recent studies have also examined the metabolic pathways involved in the biotransformation of D,L-N,N-Didesmethyl-N-(4-methoxyphenethyl) Venlafaxine. Understanding these pathways is crucial for predicting how the compound will behave in vivo and for identifying potential side effects. Preliminary data suggest that this derivative may have a different metabolic profile compared to venlafaxine, which could have implications for its dosing regimen and duration of action.

The pharmacological activity of D,L-N,N-Didesmethyl-N-(4-methoxyphenethyl) Venlafaxine has been evaluated in various preclinical models. These studies have provided insights into its potential therapeutic benefits and have helped to identify areas where further research is needed. For instance, some studies have suggested that this compound may be particularly effective in treating cases of depression that are resistant to conventional treatments.

In addition to its potential as a standalone therapeutic agent, D,L-N,N-Didesmethyl-N-(4-methoxyphenethyl) Venlafaxine has also been explored as a tool for understanding the mechanisms underlying mood disorders. By studying how this compound interacts with neurotransmitter systems, researchers hope to gain a deeper understanding of the biological processes involved in depression and anxiety disorders.

The development of new psychoactive agents like D,L-N,N-Didesmethyl-N-(4-methoxyphenethyl) Venlafaxine is driven by the need for more effective and safer treatments for mental health conditions. As our understanding of neuroscience continues to advance, compounds like this one are likely to play an increasingly important role in managing these disorders.

The future direction of research on D,L-N,N-Didesmethyl-N-(4-methoxyphenethyl) Venlafaxine will likely focus on optimizing its pharmacological properties and translating preclinical findings into clinical applications. By refining its chemical structure and understanding its biological effects, researchers aim to develop a new generation of psychoactive agents that can improve the lives of patients suffering from depression, anxiety, and related conditions.